Cas no 613-12-7 (2-Methylanthracene)

2-Methylanthracene Properties

Names and Identifiers

• 2-Methylanthracene
• 2-Methyl-anthracene
• 2-Methylanthracene Solution
• 2-Methylanthracene1000µg
• NSC 87376
• CS-0359328
• Q21198615
• CCRIS 2739
• NS00002795
• MFCD00003583
• 6C868JOV4A
• AKOS015842598
• FT-0632557
• CHEMBL1797266
• 2-Methylanthracene; NSC 87376
• 613-12-7
• InChI=1/C15H12/c1-11-6-7-14-9-12-4-2-3-5-13(12)10-15(14)8-11/h2-10H,1H
• 26914-18-1
• Methylanthracen
• NSC87376
• 2-Methylanthracene, 97%
• NSC-87376
• F19702
• DTXSID8060616
• Anthracene, methyl-
• NCIOpen2_001192
• EINECS 210-329-3
• AS-48194
• UNII-6C868JOV4A
• Anthracene, 2-methyl-
• DB-053835
• +Expand

• MDL： MFCD00003583
• InChIKey： GYMFBYTZOGMSQJ-UHFFFAOYSA-N
• Inchi： 1S/C15H12/c1-11-6-7-14-9-12-4-2-3-5-13(12)10-15(14)8-11/h2-10H,1H3
• SMILES： CC1=CC2=C(C=C1)C=C3C=CC=CC3=C2

Computed Properties

• Exact Mass: 192.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 192.094
• Heavy Atom Count: 15
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 4.30140
• PSA: 0.00000
• Refractive Index: 1.6880 (estimate)
• Boiling Point: 358.25°C (estimate)
• Melting Point: 204-206 °C (lit.)
• Flash Point: 157.5°C
• Color/Form: Colorless scaly crystals
• Solubility: It is soluble in benzene, insoluble in water, slightly soluble in ethanol \ ether \ acetic acid, but poorly soluble in methanol and acetone
• Density: 1.0561 (estimate)